Cas no 1697626-17-7 (3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde)
1697626-17-7 structure
Product Name:3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
CAS No:1697626-17-7
MF:C10H6ClFN2O
MW:224.618844509125
CID:5692031
PubChem ID:106529442
Update Time:2025-08-03
3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- EN300-1292470
- 1697626-17-7
- 3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde
- Benzaldehyde, 3-(4-chloro-1H-pyrazol-1-yl)-5-fluoro-
-
- Inchi: 1S/C10H6ClFN2O/c11-8-4-13-14(5-8)10-2-7(6-15)1-9(12)3-10/h1-6H
- InChI Key: SGVQIJIQYPTNIT-UHFFFAOYSA-N
- SMILES: ClC1C=NN(C=1)C1C=C(C=C(C=O)C=1)F
Computed Properties
- Exact Mass: 224.0152687g/mol
- Monoisotopic Mass: 224.0152687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 350.2±37.0 °C(Predicted)
- pka: -2.07±0.24(Predicted)
3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292470-1.0g |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292470-50mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 50mg |
$468.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-100mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 100mg |
$490.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-250mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 250mg |
$513.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-500mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 500mg |
$535.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-1000mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 1000mg |
$557.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-2500mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 2500mg |
$1089.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-5000mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 5000mg |
$1614.0 | 2023-09-30 | ||
| Enamine | EN300-1292470-10000mg |
3-(4-chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde |
1697626-17-7 | 10000mg |
$2393.0 | 2023-09-30 |
3-(4-Chloro-1H-pyrazol-1-yl)-5-fluorobenzaldehyde Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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